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Abstract
4-Hydroxy-2-butanone (CAS 590-90-9), a versatile bifunctional molecule, holds a significant

position in organic synthesis as a key intermediate. Its history is intrinsically linked to the

development of fundamental organic reactions, notably the aldol condensation. This technical

guide provides an in-depth exploration of the discovery, synthesis, and chemical properties of

4-hydroxy-2-butanone. Detailed experimental protocols for its principal synthetic routes are

presented, alongside a compilation of its physicochemical and spectroscopic data.

Furthermore, this guide elucidates the biological significance of this molecule through the

signaling pathways influenced by its derivatives, offering valuable insights for researchers in

medicinal chemistry and drug development.

Introduction and Historical Context
The discovery of 4-hydroxy-2-butanone is not attributed to a single definitive event but rather

emerged from the broader study of aldol reactions in the late 19th and early 20th centuries. The

foundational work on the base-catalyzed self-condensation of aldehydes and ketones laid the

groundwork for the targeted synthesis of β-hydroxy ketones like 4-hydroxy-2-butanone. Its

primary route of synthesis, the aldol condensation of acetone and formaldehyde, has been a

subject of investigation under various catalytic conditions, from traditional liquid-phase

reactions to more recent non-catalytic supercritical processes[1]. This compound's importance

lies in its utility as a precursor for a range of valuable chemicals, including pharmaceuticals,
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fragrances, and polymers[1]. Notably, it serves as a starting material for the synthesis of

raspberry ketone, verrucarin, and mevalonic acid lactone[2].

Physicochemical and Spectroscopic Data
A comprehensive understanding of the physical and chemical characteristics of 4-hydroxy-2-
butanone is essential for its application in synthesis and analysis.

Physical Properties
Property Value Reference

Molecular Formula C4H8O2 --INVALID-LINK--

Molecular Weight 88.11 g/mol --INVALID-LINK--

Appearance Colorless to pale yellow liquid --INVALID-LINK--

Boiling Point 73-76 °C at 12 mmHg --INVALID-LINK--

Density 1.023 g/mL at 25 °C --INVALID-LINK--

Refractive Index 1.4265-1.4325 at 20°C --INVALID-LINK--

Water Solubility Miscible --INVALID-LINK--

Spectroscopic Data
The structural elucidation of 4-hydroxy-2-butanone is confirmed by various spectroscopic

techniques.
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Spectroscopy Key Data Points

¹H NMR (400 MHz, CDCl₃)

Chemical shifts (ppm) are observed for the

methyl, methylene, and hydroxyl protons,

confirming the carbon skeleton and functional

groups.

¹³C NMR (CDCl₃)

Signals corresponding to the carbonyl carbon,

the carbon bearing the hydroxyl group, and the

other aliphatic carbons are present.

IR (liquid film)

Characteristic absorption bands are observed

for the hydroxyl (O-H) and carbonyl (C=O)

functional groups.

Mass Spec (electron ionization)
The mass spectrum shows the molecular ion

peak and characteristic fragmentation patterns.

Key Synthesis Methodologies
The synthesis of 4-hydroxy-2-butanone is predominantly achieved through two main routes:

the aldol condensation of acetone and formaldehyde, and the oxidation of 1,3-butanediol.

Aldol Condensation of Acetone and Formaldehyde
This classic carbon-carbon bond-forming reaction remains a primary method for the industrial

production of 4-hydroxy-2-butanone.

A detailed experimental protocol for the traditional synthesis involves the reaction of

formaldehyde and acetone in a dilute alkali solution[2].

Reaction Setup: A suitable reaction vessel is charged with a dilute aqueous solution of

sodium hydroxide (approx. 5%).

Reagent Addition: A significant excess of acetone is added to the alkaline solution.

Formaldehyde solution is then added dropwise to the stirred acetone solution at a controlled

temperature. The typical molar ratio of acetone to formaldehyde is high, for instance, 30:1, to

minimize self-condensation of formaldehyde[2].
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Reaction Conditions: The reaction is typically carried out at a temperature range of 45-

65°C[2]. The reaction progress can be monitored by techniques such as gas

chromatography.

Work-up and Purification: Upon completion, the reaction mixture is neutralized with a suitable

acid. The excess acetone is removed by distillation. The resulting aqueous solution is then

subjected to fractional distillation under reduced pressure to isolate 4-hydroxy-2-butanone.

Acetone

Aldol CondensationFormaldehyde

Dilute Alkali (e.g., NaOH)

4-Hydroxy-2-butanone

Click to download full resolution via product page

Caption: Aldol Condensation Workflow for 4-Hydroxy-2-butanone Synthesis.

Oxidation of 1,3-Butanediol
An alternative synthetic route involves the selective oxidation of 1,3-butanediol. This method

can offer high purity and avoids the use of formaldehyde.

A patented method outlines the synthesis of 4-hydroxy-2-butanone from 1,3-butanediol using

hydrogen peroxide as the oxidant[2][3].

Reaction Setup: A reaction vessel is charged with 1,3-butanediol, a tungstate catalyst, water,

and a water-carrying agent (e.g., n-hexane or cyclohexane)[2][3].

Heating: The mixture is stirred and heated to a temperature of 60-75°C[2][3].
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Oxidant Addition: An aqueous solution of hydrogen peroxide (25-35% by mass) is added

dropwise to the reaction mixture. During the addition, water is continuously removed by

distillation with the aid of the water-carrying agent[2][3].

Monitoring and Completion: The reaction is monitored by measuring the concentration of 1,3-

butanediol. Once the concentration drops below 5% of the initial amount, the addition of

hydrogen peroxide is stopped, and the mixture is stirred for an additional 0.5-1.5 hours[2][3].

Purification: The water-carrying agent is removed by distillation. The temperature is then

reduced to 60-65°C, and the product, 4-hydroxy-2-butanone, is isolated by vacuum

distillation[2][3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b042824?utm_src=pdf-body-img
https://www.benchchem.com/product/b042824?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b042824
https://www.guidechem.com/question/how-to-prepare-4-hydroxy-2-but-id139584.html
https://patents.google.com/patent/CN106631732A/en
https://patents.google.com/patent/CN106631732A/en
https://www.benchchem.com/product/b042824#discovery-and-history-of-4-hydroxy-2-butanone
https://www.benchchem.com/product/b042824#discovery-and-history-of-4-hydroxy-2-butanone
https://www.benchchem.com/product/b042824#discovery-and-history-of-4-hydroxy-2-butanone
https://www.benchchem.com/product/b042824#discovery-and-history-of-4-hydroxy-2-butanone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042824?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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